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Compound of Interest

Compound Name:
4-hydroxy-6,7-dimethoxyquinolin-

2(1H)-one

CAS No.: 412335-39-8

Cat. No.: B1395603

Get Quote

Executive Summary
The compound 4-hydroxy-6,7-dimethoxyquinolin-2(1H)-one (Molecular Formula:

C₁₁H₁₁NO₄; MW: 221.[1][2]21) represents a critical scaffold in heterocyclic chemistry, often

serving as a precursor for tyrosine kinase inhibitors and synthetic alkaloids.

Distinguished by its dual oxygenation at the C2 and C4 positions, this molecule exhibits

complex tautomeric behavior that dictates its solubility, reactivity, and binding affinity. Unlike its

mono-oxygenated analog (6,7-dimethoxyquinolin-4(1H)-one, a known intermediate for

Cabozantinib), the 2(1H)-one derivative possesses a "dione-like" character, allowing for

versatile regioselective functionalization.[1] This guide dissects the thermodynamic stability of

its tautomers and provides actionable protocols for its synthesis and characterization.

Tautomeric Landscape: The Thermodynamic
Equilibrium

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1395603#bc-rfq
https://www.benchchem.com/product/b1395603/docs?utm_src=pdf-body#technical-guide-structural-dynamics-of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02499051.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reactivity of 4-hydroxy-6,7-dimethoxyquinolin-2(1H)-one is governed by a tripartite

equilibrium between the amide-enol, lactim-enol, and dione forms.[1] Understanding this

equilibrium is prerequisite to controlling alkylation and halogenation reactions.

The Three Primary Tautomers
Tautomer

Structure
Description

Stability Profile Key Characteristic

T1: Amide-Enol (4-

hydroxy-2-oxo)

C2=O (Amide), C4-

OH (Enol), N1-H

Dominant (Solid state

& Polar Solvents)

Retains aromaticity of

the benzene ring;

Amide resonance

stabilization.[1]

T2: Lactim-Enol (2,4-

dihydroxy)

C2-OH, C4-OH,

N1=C2

Transient (Gas phase

/ Non-polar)

Fully aromatic pyridine

ring; highly reactive

toward electrophiles at

Oxygen.[1]

T3: Dione (2,4-dioxo) C2=O, C4=O, C3-H₂ Minor

Loss of aromaticity in

the heterocyclic ring;

C3 protons are highly

acidic.

Mechanistic Insight: Why T1 Dominates
In polar aprotic solvents (e.g., DMSO-d₆) and the solid state, Tautomer T1 is the

thermodynamically preferred species. The driving force is the high resonance energy of the cis-

amide bond (lactam) combined with the preservation of the benzene ring's aromaticity. While

T2 (the di-hydroxy form) offers full aromaticity of the quinoline system, the energetic penalty of

disrupting the strong amide C=O bond generally disfavors this form in solution unless trapped

by a specific reagent (e.g., POCl₃).

Visualization of Tautomeric Equilibrium
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Environmental Factors

T1: Amide-Enol
(4-hydroxy-2-oxo)

DOMINANT

T2: Lactim-Enol
(2,4-dihydroxy)

REACTIVE
  Proton Transfer  

T3: Dione
(2,4-dioxo)
ACIDIC C3

  Keto-Enol Shift  

DMSO/Solid State: Favors T1
Gas Phase: Favors T2

Base Catalysis: Accesses T3 (via C3 anion)

Click to download full resolution via product page

Caption: Thermodynamic equilibrium of 4-hydroxy-6,7-dimethoxyquinolin-2(1H)-one. T1 is

the stable resting state, while T2 and T3 are accessible reactive intermediates.

Analytical Characterization (Self-Validating
Protocols)
To validate the structure in the laboratory, researchers must look for specific spectroscopic

signatures that confirm the 2-oxo-4-hydroxy core (T1).[1]

Nuclear Magnetic Resonance (NMR) in DMSO-d₆
The ¹H NMR spectrum provides definitive proof of the T1 tautomer through the N-H signal.

δ 11.0 – 11.6 ppm (Broad Singlet, 1H): Corresponds to the N1-H (Amide proton). If the

molecule existed as T2 (2,4-dihydroxy), this signal would be absent.

δ 3.7 – 3.9 ppm (Singlets, 6H): Characteristic methoxy groups (-OCH₃) at positions 6 and 7.

δ 5.8 – 6.0 ppm (Singlet, 1H): The C3-H vinylic proton. In the T3 (dione) form, this would

appear as a methylene signal (CH₂) further upfield (~3-4 ppm), but the enol form (T1)

dominates, locking this as a vinylic CH.

X-Ray Crystallography (XRD)
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Single-crystal analysis typically reveals:

C2=O Bond Length: ~1.24 Å (consistent with double bond character).

C4-O Bond Length: ~1.34 Å (consistent with single bond enolic character).[1]

Intermolecular H-Bonding: Formation of centrosymmetric dimers via N-H[1]···O=C

interactions, a hallmark of quinolin-2-ones.[1]

Synthetic Implications & Regioselectivity
The "chameleon" nature of the tautomers dictates the outcome of chemical modifications.

Synthesis Protocol: The Malonate Cyclization
Unlike the Gould-Jacobs reaction (which yields 4-quinolones), the synthesis of the 2(1H)-one

scaffold utilizes the cyclization of anilines with malonic acid derivatives.

Step-by-Step Protocol:

Reagents: 3,4-Dimethoxyaniline (1.0 eq), Diethyl malonate (1.2 eq).

Solvent/Catalyst: Polyphosphoric Acid (PPA) or Diphenyl ether (thermal).

Procedure:

Heat the mixture to 140–160°C. The aniline attacks the ester, forming the anilide

intermediate.

Continued heating drives the intramolecular Friedel-Crafts acylation (cyclization) to close

the ring.

Workup: Pour onto crushed ice. The 4-hydroxy-6,7-dimethoxyquinolin-2(1H)-one
precipitates as a solid.[1]

Purification: Recrystallization from DMF/Ethanol.

Regioselective Functionalization
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Reaction Type Reagent Active Tautomer Product Outcome

Chlorination POCl₃ (neat) T2 (Lactim)

2,4-Dichloro-6,7-

dimethoxyquinoline.[1]

The reagent drives the

equilibrium to the

aromatic di-hydroxy

form, replacing both

oxygens with chlorine.

O-Alkylation Alkyl Halide + K₂CO₃ T1 (Enolate)

4-Alkoxy-2-oxo.[1]

The C4-OH is more

acidic (phenolic-like)

than the amide

oxygen, leading to

selective 4-O-

alkylation.[1]

N-Alkylation Alkyl Halide + NaH T1 (Amide)

1-Alkyl-4-hydroxy-2-

oxo.[1] Strong bases

deprotonate the N-H,

favoring N-alkylation.

Reaction Workflow Diagram
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3,4-Dimethoxyaniline
+ Diethyl Malonate

Cyclization (PPA, 150°C)

TARGET: 4-Hydroxy-6,7-dimethoxyquinolin-2(1H)-one
(Tautomer T1)

  Precipitation  

2,4-Dichloroquinoline
(Aromatized)

  POCl3 (Reflux)  

4-Alkoxy-2-quinolone
(Selective O-Alkylation)

  R-X, K2CO3  

Click to download full resolution via product page

Caption: Synthetic pathway from aniline precursors to the target scaffold and subsequent

divergence based on tautomeric reactivity.

Comparative Note: 2-one vs. 4-one
It is critical for drug development professionals to distinguish the target molecule from its

isomer, 6,7-dimethoxyquinolin-4(1H)-one.[1]

The Target (2-one): Has oxygens at C2 and C4. Used for diverse alkaloid synthesis.[1][3][4]

The Isomer (4-one): Has hydrogen at C2 and oxygen at C4. This is the specific intermediate

for Cabozantinib (Cometriq).

Implication: If your goal is Cabozantinib synthesis, you require the Gould-Jacobs route (using

ethoxymethylenemalonate), not the diethyl malonate route described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6,7-Dimethoxy-4-hydroxyquinoline | C11H11NO3 | CID 459611 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-Hydroxy-6,7-dimethoxyquinolin-2(1H)-one | 412335-39-8 [chemicalbook.com]

3. Quinolin-4-ones: Methods of Synthesis and Application in Medicine [mdpi.com]

4. Making sure you're not a bot! [helda.helsinki.fi]

5. researchgate.net [researchgate.net]

6. PubChemLite - 4-hydroxy-6,7-dimethoxyquinolin-2(1h)-one (C11H11NO4)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Technical Guide: Structural Dynamics of 4-Hydroxy-6,7-
dimethoxyquinolin-2(1H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1395603/docs#technical-guide-structural-dynamics-
of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1395603/docs?utm_src=pdf-body#technical-guide-structural-dynamics-of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/459611
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02499051.htm
https://www.researchgate.net/publication/260033350_4-Hydroxy-21H-quinolone_Part_1_Synthesis_and_Reactions
https://pubchemlite.lcsb.uni.lu/e/compound/54712720
https://doi.org/10.1016/j.arabjc.2010.12.030
https://www.benchchem.com/product/b1395603?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6_7-Dimethoxy-4-hydroxyquinoline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02499051.htm
https://www.mdpi.com/1420-3049/30/1/163
https://helda.helsinki.fi/bitstreams/e081967e-5070-4ad1-8221-a6e19d7608e9/download
https://www.researchgate.net/publication/260033350_4-Hydroxy-21H-quinolone_Part_1_Synthesis_and_Reactions
https://pubchemlite.lcsb.uni.lu/e/compound/54712720
https://pubchemlite.lcsb.uni.lu/e/compound/54712720
https://www.benchchem.com/product/b1395603/docs#technical-guide-structural-dynamics-of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one
https://www.benchchem.com/product/b1395603/docs#technical-guide-structural-dynamics-of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one
https://www.benchchem.com/product/b1395603/docs#technical-guide-structural-dynamics-of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one
https://www.benchchem.com/product/b1395603/docs#technical-guide-structural-dynamics-of-4-hydroxy-6-7-dimethoxyquinolin-2-1h-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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